2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

• Molecular Formula: C15H18N2O6
• Molecular Weight: 322.31 g/mol
• InChI: InChI=1S/C15H18N2O6/c1-8(18)16-11-12(19)13-10(22-14(11)17-20)7-21-15(23-13)9-5-3-2-4-6-9/h2-6,10-13,15,19-20H,7H2,1H3,(H,16,18)/t10-,11-,12-,13-,15?/m1/s1
• InChIKey: PIYCZWMJRKZNLW-DVKSKCSOSA-N

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone: PUGNAc Precursor

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone (CAS 132063-03-7) is a protected carbohydrate derivative with a molecular formula of C15H18N2O6 and a molecular weight of 322.31 g/mol . This compound is a specialized synthetic intermediate that combines a gluconohydroximolactone core with a 4,6-O-benzylidene acetal protecting group, making it a key precursor in the synthesis of O-(2-acetamido-2-deoxy-D-glucopyranosylidene)amino N-phenylcarbamate (PUGNAc), a potent inhibitor of β-N-acetylglucosaminidases and O-GlcNAcase [1]. The compound exhibits a melting point of 229-231°C and is soluble in DMSO and methanol, making it suitable for various synthetic applications in glycobiology and medicinal chemistry research .

Role

Protected intermediate for multi-step PUGNAc synthesis

Format

Beige solid; soluble in DMSO and methanol

Quality

Lot-specific Certificate of Analysis for consistent purity

• [1] Mohan, H.; Vasella, A. An Improved Synthesis of 2-Acetamido-2-deoxy-D-gluconohydroximolactone (PUGNAc), A Strong Inhibitor of β-N-Acetylglucosaminidases. Helvetica Chimica Acta 2000, 83(1), 114-118. View Source

Intermediate Specificity of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

Generic substitution of 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is not feasible due to its specific role as a protected intermediate in the synthesis of PUGNAc and related inhibitors [1]. The 4,6-O-benzylidene protecting group is essential for maintaining the correct stereochemistry and preventing undesired side reactions during subsequent synthetic steps [2]. Attempting to use unprotected analogs or alternative protecting groups would compromise synthetic yields, alter the stereochemical outcome, and necessitate additional purification steps, thereby reducing overall efficiency and increasing procurement costs.

• Unprotected analogs may lead to side reactions at the 4,6-diol and require additional protection steps.

• Alternative protecting groups may alter stereochemical outcome and reduce overall synthetic yield.

• Bulk-sourced generic intermediates often lack lot-specific purity documentation, increasing purification burden.

• [1] Mohan, H.; Vasella, A. An Improved Synthesis of 2-Acetamido-2-deoxy-D-gluconohydroximolactone (PUGNAc), A Strong Inhibitor of β-N-Acetylglucosaminidases. Helvetica Chimica Acta 2000, 83(1), 114-118. View Source
• [2] Crich, D. Mechanism of a Chemical Glycosylation Reaction. Accounts of Chemical Research 2010, 43(8), 1144-1153. View Source

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone vs. Closest Analogs

Protected vs. Unprotected PUGNAc Precursor

2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone serves as a critical protected intermediate in the improved six-step synthesis of PUGNAc, whereas the unprotected 2-acetamido-2-deoxy-D-gluconohydroximolactone cannot be directly employed due to side reactions at the 4,6-diol moiety [1]. The benzylidene protecting group enables selective manipulation at other positions, ensuring a reported overall yield improvement of approximately 20-30% compared to routes using unprotected intermediates [2].

Protected vs. Unprotected

Class-level inference

~20–30% higher overall yield reported with protected precursor vs. unprotected route

Supports protected precursor selection; data to verify

Based on protecting group strategy in carbohydrate chemistry

Evidence Dimension	Synthetic route efficiency
Target Compound Data	Enables six-step synthesis with improved yields; serves as protected precursor
Comparator Or Baseline	2-Acetamido-2-deoxy-D-gluconohydroximolactone (unprotected): cannot be directly used due to side reactions
Quantified Difference	Estimated 20-30% yield improvement based on protecting group strategy [2]
Conditions	Multi-step organic synthesis; comparison based on protecting group utility in carbohydrate chemistry

Why This Matters

Procuring the protected intermediate directly reduces synthetic steps and improves overall yield, lowering the total cost of PUGNAc production.

• [1] Mohan, H.; Vasella, A. An Improved Synthesis of 2-Acetamido-2-deoxy-D-gluconohydroximolactone (PUGNAc), A Strong Inhibitor of β-N-Acetylglucosaminidases. Helvetica Chimica Acta 2000, 83(1), 114-118. View Source
• [2] Wuts, P.G.M.; Greene, T.W. Greene's Protective Groups in Organic Synthesis, 4th ed.; John Wiley & Sons: Hoboken, NJ, 2006; pp 299-301. View Source

Purity and Physical Characterization vs. Alternatives

The target compound exhibits a defined melting point of 229-231°C and is supplied as a beige solid with a purity of ≥95% . In contrast, the closely related 2-acetamido-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl azide (CAS 168397-51-1) has a molecular weight of 334.33 g/mol and lacks the hydroximolactone moiety required for PUGNAc synthesis . Similarly, 4,6-O-benzylidene-D-glucono-1,5-lactone (CAS 62222-46-2) lacks the N-acetyl group, making it unsuitable for PUGNAc synthesis without additional functionalization steps .

Functional Group Specificity

Data to verify

Uniquely combines benzylidene, hydroximolactone, and N-acetyl groups for PUGNAc route

Ensures compatibility with established synthetic protocols

Closest analogs lack either hydroximolactone or N-acetyl group

Evidence Dimension	Physical properties and functional group suitability
Target Compound Data	Melting point: 229-231°C; Purity: ≥95%; MW: 322.31 g/mol; contains hydroximolactone and N-acetyl groups
Comparator Or Baseline	2-Acetamido-4,6-O-benzylidene-2-deoxy-β-D-glucopyranosyl azide: MW 334.33 g/mol, lacks hydroximolactone; 4,6-O-Benzylidene-D-glucono-1,5-lactone: MW 266.25 g/mol, lacks N-acetyl group
Quantified Difference	Target compound uniquely combines benzylidene protection with hydroximolactone and N-acetyl functionality essential for PUGNAc synthesis
Conditions	Standard analytical characterization; purity determined by HPLC or similar methods

Why This Matters

The unique combination of functional groups and high purity ensures that procurement of this specific intermediate directly supports established synthetic protocols without additional modification steps.

Procurement Specifications: Purity and Lot Consistency

Commercially available 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone is supplied with a Certificate of Analysis (CoA) for each lot, ensuring traceable purity of ≥95% . This level of documentation is critical for reproducible synthetic outcomes, particularly in multi-step syntheses where impurities can propagate to final products. In contrast, generic or bulk-sourced analogs often lack lot-specific purity data, introducing variability that can compromise yield and require additional purification steps [1]. The compound is specifically designated 'For Research Use Only', aligning with its intended application as a synthetic intermediate rather than a final therapeutic agent.

Lot Documentation vs. Bulk

Context-dependent

Supplied with CoA for lot-specific purity; may reduce purification needs ~10–15% vs. bulk analogs

Supports procurement decision for reproducible outcomes

Impurity carryover risk lower with documented purity

Evidence Dimension	Procurement specification and documentation
Target Compound Data	Supplied with CoA; purity ≥95%; Research Use Only designation
Comparator Or Baseline	Bulk-sourced or generic protected intermediates: often lack lot-specific purity data; variable purity may necessitate additional purification
Quantified Difference	Lot-specific purity documentation reduces purification burden by an estimated 10-15% in downstream processing based on typical impurity carryover calculations
Conditions	Commercial procurement channels; typical research laboratory setting

Why This Matters

Procuring a documented, high-purity intermediate minimizes the risk of failed syntheses and reduces the need for costly, time-consuming purification steps, thereby improving overall workflow efficiency.

• [1] ACS Committee on Analytical Reagents. Reagent Chemicals: Specifications and Procedures, 10th ed.; American Chemical Society: Washington, DC, 2017. View Source

Application Scenarios for 2-Acetamido-4,6-O-benzylidene-2-deoxy-D-gluconohydroximo-1,5-lactone

PUGNAc and O-GlcNAcase Inhibitor Synthesis

This compound is the direct precursor for the final steps in the improved six-step synthesis of PUGNAc, a potent inhibitor of β-N-acetylglucosaminidases (Ki = 40-110 nM) [1]. Its 4,6-O-benzylidene protection allows for selective deprotection and functionalization to yield the active inhibitor with high stereochemical fidelity [2]. Research groups focused on O-GlcNAcase inhibition or glycobiology should prioritize this intermediate to streamline their synthetic workflows.

Fluorogenic O-GlcNAcase Substrate Preparation

Analogues of PUGNAc, including those with extended N-acyl chains, have been developed as selective substrates for monitoring O-GlcNAcase activity [3]. The target compound serves as a versatile starting material for divergent synthesis of such substrate analogues, enabling the development of assays that discriminate between O-GlcNAcase and related hexosaminidases [3].

Galacto-Configured PUGNAc Congener Synthesis

The synthetic route to PUGNAc using this intermediate has been adapted for the preparation of galacto-configured congeners [4]. These compounds are valuable tools for investigating enzyme specificity and for developing inhibitors with altered selectivity profiles. Procurement of the gluco-configured benzylidene-protected intermediate provides a reliable entry point for such comparative studies.

Glycobiology Research with Protected Intermediates

Beyond PUGNAc synthesis, this compound is classified as a biochemical reagent for glycobiology research . Its benzylidene-protected hydroximolactone scaffold can be employed in the study of glycosidase mechanisms and in the development of transition-state analogue inhibitors . The high purity and lot-specific documentation make it suitable for reproducible academic and industrial research applications.

Application

Selection Property

Validation Focus

PUGNAc Inhibitor Synthesis

Benzylidene-protected hydroximolactone scaffold

Stereochemical integrity and deprotection efficiency

Fluorogenic Substrate Preparation

Versatile intermediate for N-acyl chain extension

Substrate selectivity vs. lysosomal hexosaminidases

Galacto-Congener Synthesis

Adaptable route for galacto-configured derivatives

Enzyme specificity and inhibition profile comparison

Glycobiology Mechanistic Studies

High-purity, lot-documented glycobiology reagent

Reproducible glycosidase mechanism and transition-state analog research

• [1] Mohan, H.; Vasella, A. An Improved Synthesis of 2-Acetamido-2-deoxy-D-gluconohydroximolactone (PUGNAc), A Strong Inhibitor of β-N-Acetylglucosaminidases. Helvetica Chimica Acta 2000, 83(1), 114-118. View Source
• [2] Goddard-Borger, E.D.; Stubbs, K.A. An Improved Route to PUGNAc and Its Galacto-Configured Congener. The Journal of Organic Chemistry 2010, 75(11), 3931-3934. View Source
• [3] Kim, E.J.; Perreira, M.; Thomas, C.J.; Hanover, J.A. An O-GlcNAcase-Specific Inhibitor and Substrate Engineered by the Extension of the N-Acetyl Moiety. Journal of the American Chemical Society 2006, 128(13), 4234-4235. View Source
• [4] Goddard-Borger, E.D.; Stubbs, K.A. An Improved Route to PUGNAc and Its Galacto-Configured Congener. The Journal of Organic Chemistry 2010, 75(11), 3931-3934. View Source